Cas no 1261983-11-2 ([1,1'-Biphenyl]-3-carboxylic acid, 3'-ethoxy-2-methyl-)

• Product Name: [1,1'-Biphenyl]-3-carboxylic acid, 3'-ethoxy-2-methyl-
• CAS No: 1261983-11-2
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• MDL: MFCD18320398
• CID: 2767507
• Update Time: 2025-10-31

[1,1'-Biphenyl]-3-carboxylic acid, 3'-ethoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylic acid, 3'-ethoxy-2-methyl-

• MDL： MFCD18320398
• Inchi： 1S/C16H16O3/c1-3-19-13-7-4-6-12(10-13)14-8-5-9-15(11(14)2)16(17)18/h4-10H,3H2,1-2H3,(H,17,18)
• InChI Key： LVJUWRKOCLIWDB-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(OCC)=C2)=CC=CC(C(O)=O)=C1C

Additional information on [1,1'-Biphenyl]-3-carboxylic acid, 3'-ethoxy-2-methyl-

[1,1'-Biphenyl]-3-carboxylic acid, 3'-ethoxy-2-methyl-

The compound [1,1'-Biphenyl]-3-carboxylic acid, 3'-ethoxy-2-methyl- (CAS No. 1261983-11-2) is a highly specialized organic molecule with significant applications in the fields of material science and pharmaceutical research. This compound belongs to the class of biphenyl carboxylic acids, which are known for their unique electronic properties and structural versatility. The molecule consists of two phenyl rings connected by a single bond (biphenyl system), with a carboxylic acid group (-COOH) attached to the third position of one ring and an ethoxy (-OCH₂CH₃) and methyl (-CH₃) group on the adjacent positions of the other ring. This arrangement imparts the molecule with a combination of electron-donating and withdrawing groups, making it highly functional in various chemical reactions and applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of [1,1'-Biphenyl]-3-carboxylic acid, 3'-ethoxy-2-methyl- through a variety of methodologies. One prominent approach involves the Suzuki-Miyaura coupling reaction, which allows for the formation of the biphenyl core with high efficiency and selectivity. The introduction of the ethoxy and methyl groups is typically achieved through nucleophilic substitution or alkylation reactions, depending on the specific conditions required for optimal yields. The carboxylic acid group can be introduced via oxidation of an alcohol or through direct synthesis using appropriate precursors.

The unique structure of [1,1'-Biphenyl]-3-carboxylic acid, 3'-ethoxy-2-methyl- makes it an attractive candidate for use in advanced materials. For instance, researchers have explored its potential as a building block for constructing two-dimensional organic frameworks (OFMs), which are promising candidates for energy storage devices such as supercapacitors and batteries. The molecule's ability to form strong hydrogen bonds due to its carboxylic acid group contributes to its high thermal stability and mechanical robustness when incorporated into these frameworks.

In the pharmaceutical industry, [1,1'-Biphenyl]-3-carboxylic acid, 3'-ethoxy-2-methyl- has shown promise as a lead compound for drug discovery. Its biphenyl core is known to exhibit significant bioactivity across various biological systems. Recent studies have highlighted its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase (COX) enzymes. Additionally, its ethoxy group enhances solubility in organic solvents, making it easier to formulate into drug delivery systems.

Another area where this compound has garnered attention is in organic electronics. The biphenyl system is known for its π-conjugation properties, which are crucial for charge transport in organic semiconductors. Researchers have incorporated [1,1'-Biphenyl]-3-carboxylic acid, 3'-ethoxy-2-methyl- into polymer blends to improve their electrical conductivity without compromising mechanical integrity. This makes it a valuable component in the development of flexible electronics such as organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs).

From an environmental perspective, [1,1'-Biphenyl]-3-carboxylic acid, 3'-ethoxy-2-methyl- has been studied for its role in biodegradable materials. Its carboxylic acid group facilitates polymerization under mild conditions, leading to biocompatible polymers that can be used in tissue engineering applications. These polymers exhibit excellent biocompatibility and degrade naturally over time without releasing harmful byproducts.

In summary, [1,1'-Biphenyl]-3-carboxylic acid, 3'-ethoxy-2-methyl- (CAS No. 1261983-11-2) is a versatile compound with applications spanning multiple disciplines. Its unique structure enables it to serve as a building block for advanced materials while also exhibiting promising bioactivity in pharmaceutical research. As ongoing studies continue to uncover new properties and applications for this compound, it is poised to play an increasingly important role in both academic and industrial settings.